Cas no 2229152-38-7 (tert-butyl N-3-amino-2-(3-chloropyridin-4-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-chloropyridin-4-yl)propylcarbamate
• CAS No: 2229152-38-7
• MF: C₁₃H₂₀ClN₃O₂
• MW: 285.769802093506
• CID: 5894443
• PubChem ID: 165622390
• Update Time: 2025-05-19

tert-butyl N-3-amino-2-(3-chloropyridin-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-chloropyridin-4-yl)propylcarbamate
• 2229152-38-7
• EN300-1888317
• tert-butyl N-[3-amino-2-(3-chloropyridin-4-yl)propyl]carbamate

• Inchi： 1S/C13H20ClN3O2/c1-13(2,3)19-12(18)17-7-9(6-15)10-4-5-16-8-11(10)14/h4-5,8-9H,6-7,15H2,1-3H3,(H,17,18)
• InChI Key： OOPCAJADQVURGF-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.1244046g/mol
• Monoisotopic Mass: 285.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(3-chloropyridin-4-yl)propylcarbamate

Professional Introduction to Compound with CAS No. 2229152-38-7 and Product Name: tert-butyl N-3-amino-2-(3-chloropyridin-4-yl)propylcarbamate

The compound with the CAS number 2229152-38-7 and the product name tert-butyl N-3-amino-2-(3-chloropyridin-4-yl)propylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of specific functional groups, such as the tert-butyl carbamate moiety and the chloropyridine ring, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. The tert-butyl N-3-amino-2-(3-chloropyridin-4-yl)propylcarbamate is no exception, as it has shown promising results in various preclinical studies. These studies have highlighted its potential as an intermediate in the synthesis of more complex molecules, as well as its ability to interact with biological targets in a manner that could lead to therapeutic benefits.

The molecular structure of this compound is particularly noteworthy, featuring a tert-butyl group attached to a carbamate linkage, which is further connected to a propyl chain terminated by an amino group. The propyl chain extends into a chloropyridine ring at the 2-position, which is a key feature that influences its interactions with biological systems. This arrangement not only contributes to the compound's stability but also enhances its solubility and bioavailability, making it an attractive candidate for further development.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Current research indicates that derivatives of carbamate compounds can exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. The tert-butyl N-3-amino-2-(3-chloropyridin-4-yl)propylcarbamate, with its unique structural features, may offer a new approach to targeting these pathways without the side effects associated with traditional anti-inflammatory agents.

Moreover, the chloropyridine moiety in this compound has been identified as a crucial element in its biological activity. Chloropyridine derivatives are known for their ability to interact with various receptors and enzymes, making them valuable in the development of drugs targeting neurological disorders. The specific positioning of the chlorine atom on the pyridine ring enhances the compound's binding affinity to these targets, potentially leading to more effective therapeutic outcomes.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are employed to construct the complex molecular framework. These methods not only highlight the synthetic prowess required but also underscore the importance of meticulous planning in pharmaceutical chemistry.

In addition to its potential therapeutic applications, this compound has also shown promise in industrial applications. Its stability under various conditions makes it suitable for use as an intermediate in the production of other fine chemicals and pharmaceuticals. The ease with which it can be modified further allows for customization based on specific needs, broadening its utility across multiple industries.

The ongoing research into this compound is part of a larger effort to develop new strategies for treating complex diseases. By leveraging cutting-edge chemical biology techniques and computational modeling, scientists are gaining deeper insights into how these molecules interact with biological systems. This knowledge is crucial for optimizing drug design and improving patient outcomes.

The future prospects for this compound are promising, with several clinical trials already underway to evaluate its efficacy and safety profile. These trials aim to provide concrete evidence supporting its use in treating various conditions, including those related to inflammation and neurodegeneration. As more data becomes available, it is expected that regulatory agencies will consider approving new formulations based on this compound.

In conclusion, the compound with CAS number 2229152-38-7 and product name tert-butyl N-3-amino-2-(3-chloropyridin-4-yl)propylcarbamate represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable asset in both academic research and industrial applications. As further studies continue to uncover its potential benefits, this compound is poised to play a crucial role in shaping future therapeutic strategies.